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Compound of Interest

Compound Name: YM928

Cat. No.: B1683508 Get Quote

Essential Safety and Handling Guide for YM928
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of YM928 (2-

[N-(4-chlorophenyl)-N-methylamino]-4H-pyrido[3,2-e]-1,3-thiazin-4-one), a potent, non-

competitive AMPA receptor antagonist. Given the absence of a specific Safety Data Sheet

(SDS) for this research compound, the following guidance is based on established best

practices for handling neuroactive and potentially hazardous chemicals.

Immediate Safety and Personal Protective
Equipment (PPE)
The primary routes of exposure to YM928 in a laboratory setting are inhalation, skin contact,

and ingestion. As a neuroactive compound, it is critical to minimize exposure. The following

personal protective equipment is mandatory when handling YM928 in solid (powder) or solution

form.
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PPE Category Specification Rationale

Hand Protection Nitrile or neoprene gloves

Provides a chemical-resistant

barrier to prevent skin

absorption.[1]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes

and airborne particles.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection
Use in a certified chemical

fume hood

A fume hood is the primary

engineering control to prevent

inhalation of powders or

aerosols. For situations outside

of a fume hood where aerosols

or dust may be generated, a

NIOSH-approved respirator

(e.g., N95 or higher) may be

necessary based on a risk

assessment.[1]

Operational Plan: Handling and Solution
Preparation
Engineering Controls: All work with solid YM928 and initial preparation of stock solutions

should be performed in a certified chemical fume hood to minimize inhalation risk.

Administrative Controls:

Designate a specific area for handling YM928.

Ensure all personnel are trained on the potential hazards and safe handling procedures for

neuroactive compounds.

Keep quantities of YM928 in the work area to a minimum.
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Experimental Protocol: Preparation of a YM928 Stock
Solution
This protocol outlines the steps for safely preparing a stock solution of YM928.

Materials:

YM928 (solid powder)

Appropriate solvent (e.g., DMSO, ethanol)

Calibrated balance

Spatula

Weighing paper or boat

Volumetric flask

Pipettes

Vortex mixer or sonicator

Procedure:

Preparation: Don all required PPE as listed in the table above. Ensure the chemical fume

hood is operational.

Weighing:

Tare the balance with a clean weighing boat.

Carefully weigh the desired amount of YM928 powder using a clean spatula. Avoid

creating dust.

Record the exact weight.

Solubilization:
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Transfer the weighed YM928 powder to the appropriate volumetric flask.

Add a portion of the desired solvent to the flask, ensuring not to fill to the final volume.

Cap the flask and gently swirl to dissolve the compound. A vortex mixer or sonicator may

be used to aid dissolution.

Final Volume Adjustment:

Once the YM928 is fully dissolved, add the solvent to the final desired volume, ensuring

the meniscus is at the calibration mark.

Labeling and Storage:

Clearly label the solution with the compound name (YM928), concentration, solvent, date

of preparation, and your initials.

Store the solution under appropriate conditions (e.g., protected from light, at the

recommended temperature).

Disposal Plan
All waste materials contaminated with YM928, including unused solutions, empty vials,

contaminated gloves, and weighing paper, must be disposed of as hazardous chemical waste.

Procedure:

Segregation: Collect all YM928 waste in a designated, clearly labeled, and sealed hazardous

waste container. Do not mix with other waste streams unless compatibility is confirmed.

Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name

(YM928), and the primary hazard (e.g., "Toxic").

Disposal: Follow your institution's specific procedures for the pickup and disposal of chemical

waste. Do not dispose of YM928 down the drain or in regular trash.

Mechanism of Action Visualization
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YM928 acts as a non-competitive antagonist of the AMPA receptor. This means it inhibits the

receptor's function regardless of whether the natural agonist (glutamate) is bound. The

following diagram illustrates this relationship.
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Caption: Mechanism of YM928 as a non-competitive AMPA receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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